Cas no 1806277-94-0 (4-Difluoromethyl-2-fluoro-5-iodopyridine)

• Product Name: 4-Difluoromethyl-2-fluoro-5-iodopyridine
• CAS No: 1806277-94-0
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• CID: 4904939
• Update Time: 2025-05-21

4-Difluoromethyl-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-2-fluoro-5-iodopyridine

• Inchi： 1S/C6H3F3IN/c7-5-1-3(6(8)9)4(10)2-11-5/h1-2,6H
• InChI Key： IJCLKMHRKRPVMW-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Difluoromethyl-2-fluoro-5-iodopyridine

Comprehensive Overview of 4-Difluoromethyl-2-fluoro-5-iodopyridine (CAS No. 1806277-94-0): Properties, Applications, and Industry Insights

The compound 4-Difluoromethyl-2-fluoro-5-iodopyridine (CAS No. 1806277-94-0) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "4-Difluoromethyl-2-fluoro-5-iodopyridine synthesis", "CAS 1806277-94-0 applications", and "halogenated pyridine derivatives", reflecting its growing relevance in modern chemistry.

One of the key reasons for the interest in 4-Difluoromethyl-2-fluoro-5-iodopyridine lies in its role as a building block for drug discovery. The presence of both fluorine and iodine atoms enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecules targeting diseases like cancer and infectious diseases. Searches for "fluorinated pyridine intermediates in drug development" and "iodopyridine uses in medicinal chemistry" highlight its importance in addressing global health challenges.

From an agrochemical perspective, 4-Difluoromethyl-2-fluoro-5-iodopyridine is explored for its potential in developing novel pesticides and herbicides. The difluoromethyl group is known to improve the bioavailability and metabolic stability of agrochemicals, aligning with the industry's demand for sustainable solutions. Queries such as "fluorinated pyridines in crop protection" and "eco-friendly halogenated compounds" underscore the intersection of this compound with environmental trends.

The synthesis of 4-Difluoromethyl-2-fluoro-5-iodopyridine typically involves multi-step processes, including halogenation and fluorination reactions. Optimizing these methods to achieve high yields and purity is a common topic in academic forums, with searches like "efficient synthesis of CAS 1806277-94-0" and "scale-up production of iodopyridines". Advanced techniques such as flow chemistry and catalysis are increasingly applied to enhance efficiency, reflecting the compound's industrial scalability.

In material science, 4-Difluoromethyl-2-fluoro-5-iodopyridine contributes to the development of organic electronic materials. Its electron-withdrawing properties make it suitable for designing organic semiconductors and light-emitting diodes (OLEDs). This aligns with searches for "halogenated pyridines in optoelectronics" and "fluorine-containing materials for OLEDs", showcasing its versatility beyond life sciences.

Regulatory and safety profiles of 4-Difluoromethyl-2-fluoro-5-iodopyridine are also frequently discussed. While it is not classified as hazardous under standard guidelines, proper handling protocols are essential. Searches like "CAS 1806277-94-0 safety data" and "handling fluorinated pyridines" indicate user concerns about workplace safety and compliance, emphasizing the need for transparent documentation.

Market trends reveal a rising demand for 4-Difluoromethyl-2-fluoro-5-iodopyridine, driven by its applications in high-growth sectors. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound, as seen in queries like "suppliers of 4-Difluoromethyl-2-fluoro-5-iodopyridine" and "bulk purchase of CAS 1806277-94-0". The compound's patent landscape and intellectual property considerations further fuel industry interest.

In conclusion, 4-Difluoromethyl-2-fluoro-5-iodopyridine (CAS No. 1806277-94-0) represents a critical tool in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications—from drug discovery to sustainable agriculture and advanced materials—make it a compound of enduring relevance. By addressing user queries such as "future of halogenated pyridines" and "innovations using CAS 1806277-94-0", this overview aims to provide a holistic understanding of its scientific and commercial potential.